N-(4-chlorophenyl)-2-((1-phenyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[5-(4-methylphenyl)-1-phenylimidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H20ClN3OS/c1-17-7-9-18(10-8-17)22-15-26-24(28(22)21-5-3-2-4-6-21)30-16-23(29)27-20-13-11-19(25)12-14-20/h2-15H,16H2,1H3,(H,27,29)
• InChI Key: VNYOAEGTKLBXIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC=C3)SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C24H20ClN3OS
• Molecular Weight: 434.0 g/mol
• CAS No.: 1207003-12-0

Description

N-(4-chlorophenyl)-2-((1-phenyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H20ClN3OS and its molecular weight is 433.95. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure Analysis

Research on similar compounds, such as N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-chlorophenyl}acetamide, highlights the importance of molecular structure analysis in understanding the properties and potential applications of these chemicals. Such studies reveal the "V" shaped molecular arrangement and elaborate on the intermolecular interactions, such as hydrogen bonds and π-interactions, which are crucial for designing drugs with desired properties (Boechat et al., 2011).

Antitumor Activity

Compounds bearing the acetamide group and similar structural motifs have been evaluated for their antitumor activity. For instance, derivatives of benzothiazole-2-yl phenyl acetamide have shown considerable anticancer activity against various cancer cell lines. This highlights the potential application of similar compounds in developing new anticancer agents (Yurttaş et al., 2015).

Antibacterial and Anticonvulsant Activities

Synthesis and evaluation of various derivatives have also shown promise in antibacterial and anticonvulsant applications. For example, compounds with a similar backbone have demonstrated moderate to good activity against both Gram-positive and Gram-negative bacteria, as well as efficacy in anticonvulsant activity models (Desai et al., 2008; Aktürk et al., 2002).

pKa Determination and Drug Development

The determination of acidity constants (pKa) of similar compounds is crucial in drug design, affecting solubility and permeability. Research into the pKa values of acetamide derivatives aids in understanding their behavior in biological systems, which is essential for developing effective pharmaceuticals (Duran & Canbaz, 2013).

Antimicrobial Activity

Additionally, thiazolidinone and acetidinone derivatives, bearing structural resemblance, have been synthesized and tested for antimicrobial activity, suggesting the potential use of similar compounds in fighting microbial infections (Mistry et al., 2009).